abcr Acmec aladdin alfa apolloscientific enaminestore fluorochem labchem lifechemical oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L 0.05g 0.1g 0.25g 0.5g 1 l 1.0g 10.0g 100 ml 100.0g 100g 100l 100mg 100ml 10g 10KG 10L 10ml 12.10012x100ml 12.50012×500ml 12×500ml 12X100ML 18l 1g 1kg 1l 1ml 2.5g 2.5l 20.50020×500ml 20×500ml 200l 25 l 25.0g 2500ml 250l 250ML 25g 25KG 25L 25ml 2L 3.23x1.2ml 3l 3X1.2ML 4 l 4.1004x100 ml 4.14×1l 4.254x25ml 4.54×5l 4×1L 4×5L 4l 4x100 mL 4x1l 4X25ML 4X2L 5 l 5.0g 50.0g 500 ml 500g 500l 500ML 500ml（玻瓶） 5g 5L 5l（钢桶） 5ml 6.16×1l 6.16x1 l 6.16x1l 6×1L 6l 6x1 L 6X1L 8.5008x500 ml 8x500 mL

99.8% >99.0% >99.0%(GC) >99.7%(GC) >99.8% ≥99% ≥99.5%(GC) ≥99.9% 10 mg/mL in Water 100 μg/mL in Dichloromethane 100 μg/mL in MeOH 1000μg/ml,in Purge and Trap Methanol 2.0 mg/mL in Dichloromethane 2.0 mg/mL in MeOH 5.0 mg/mL in MeOH 95% 95%+ 99% 99%, ACS grade 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry,with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99.0% 99.0%(GC) 99.0+% 99.5% 99.5%（分子筛、 Water≤50 ppm） 99.5%, Water≤50 ppm (by K.F.), Acseal 99.5%,extra dry,with molecular sieves,9DingSeal 99.5%,with molecular sieves, Water≤50 ppm (by K.F.), Acseal 99.5+% 99.8% 99.9% 99+% ACS ACS, ≥99.0% anhydrous anhydrous, with molecular sieves AR AR,≥99% AR,≥99.5% certified reference material, 2000 μg/mL in methanol certified reference material, 2000μg/mL in methanol EMPLURA for analysis EMSURE for HPLC,≥99.8% for HPLC,≥99.9% GR Standard for GC,>99.9%(GC) United States Pharmacopeia (USP) Reference Standard 分析标准品 分析标准试剂 光谱级,≥99.5%(GC) 色谱级,≥99.9% 无水级,99.8%